N-(2-(3,5-dimethylphenoxy)ethyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylphenoxy)ethyl]-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H28N4O2/c1-15-11-16(2)13-19(12-15)27-10-8-22-21(26)18-5-4-9-25(14-18)20-7-6-17(3)23-24-20/h6-7,11-13,18H,4-5,8-10,14H2,1-3H3,(H,22,26)
• InChI Key: YXVXMALFMGNMMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NCCOC3=CC(=CC(=C3)C)C
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

N-(2-(3,5-dimethylphenoxy)ethyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H28N4O2 and its molecular weight is 368.481. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Research

Research in the field of heterocyclic chemistry often explores the synthesis of novel compounds that could have potential applications in medicinal chemistry and materials science. For example, studies on naphthyridines and their derivatives highlight the ongoing interest in synthesizing heterocyclic compounds with potential pharmacological properties (Balogh, Hermecz, Simon, & Pusztay, 2009). Such research is fundamental for discovering new therapeutic agents.

Pharmacological Applications

Compounds with structures similar to the specified molecule often target specific receptors or biological pathways. Research into cannabinoids and their receptors, for example, explores molecular interactions that could inform the development of novel therapeutic agents (Shim, Welsh, Cartier, Edwards, & Howlett, 2002). Understanding these interactions is crucial for designing drugs with improved efficacy and safety profiles.

Material Science and Polymer Chemistry

The synthesis of polyamides and other polymers incorporating heterocyclic units or functional groups from related compounds suggests potential applications in material science. For instance, polyamides containing theophylline and thymine are explored for their unique properties and applications (Hattori & Kinoshita, 1979). Such research could lead to new materials with specific functionalities, including biocompatibility or environmental stability.